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Compound of Interest

Colistin methanesulfonate sodium
Compound Name: |
salt

cat. No.: B8101698

Technical Support Center: Colistin Susceptibility
Testing

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals engaged in colistin
susceptibility testing.

Frequently Asked Questions (FAQs)

Q1: Which quality control (QC) strains are recommended for colistin susceptibility testing?

Al: Both the Clinical and Laboratory Standards Institute (CLSI) and the European Committee
on Antimicrobial Suscosity Testing (EUCAST) recommend the use of specific QC strains to
ensure the accuracy and reliability of colistin susceptibility testing. The standard strains are
Escherichia coli ATCC 25922 and Pseudomonas aeruginosa ATCC 27853.[1][2][3][4]
Additionally, a colistin-resistant strain, E. coli NCTC 13846, which carries the mcr-1 gene,
should be included to verify the test's ability to detect resistance.[1][5][6]

Q2: What are the acceptable Minimum Inhibitory Concentration (MIC) ranges for the
recommended QC strains?
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A2: The expected MIC ranges for the recommended QC strains are summarized in the table
below. It is crucial that the results for these strains fall within the specified ranges for the test
run to be considered valid.

Acceptable Colistin MIC

Quality Control Strain Organization
Range (pg/mL)
Escherichia coli ATCC 25922 CLsI 0.25 - 2[1]
EUCAST 0.25 - 2[7]
Pseudomonas aeruginosa
CLSI 0.5 - 4[1][8]

ATCC 27853
EUCAST 0.5 - 4[7]
Escherichia coli NCTC 13846 Target: 4 (Occasional: 2 or 8)

B EUCAST
(mcr-1 positive) [21[7]

Q3: Should I use colistin sulfate or colistin methanesulfonate (CMS) for susceptibility testing?

A3: It is critical to use colistin sulfate for in vitro susceptibility testing.[1] Colistin
methanesulfonate (CMS) is an inactive prodrug that is administered to patients and is then
converted to the active colistin form in the body.[1][9] Using CMS for susceptibility testing will
lead to inaccurate and falsely elevated MIC values because the conversion to active colistin is
slow and incomplete in vitro.[9][10]

Q4: What is the recommended reference method for colistin susceptibility testing?

A4: The reference method recommended by both CLSI and EUCAST is broth microdilution
(BMD).[1][5][11] This method is considered the "gold standard" for determining the MIC of
colistin.

Q5: Are other methods like disk diffusion or gradient tests acceptable for colistin susceptibility
testing?

A5: No, disk diffusion (Kirby-Bauer) and gradient diffusion tests (e.g., E-test) are not
recommended for colistin susceptibility testing.[1][6] Colistin is a large, positively charged
molecule that diffuses poorly in agar, leading to unreliable and often inaccurate results with
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high error rates.[1][6] EUCAST has issued warnings against the use of colistin gradient tests
due to their tendency to underestimate MIC values, which can lead to false-susceptible results.
[12][13]

Troubleshooting Guide
Issue 1: QC strain MICs are consistently out of the acceptable range.
e Possible Cause 1: Incorrect QC strain.

o Solution: Verify the identity and purity of the QC strain. Obtain a new, certified culture from
a reputable supplier if there is any doubt.

o Possible Cause 2: Improper storage of QC strains.

o Solution: Ensure that QC strains are stored at the recommended temperature (typically
-80°C for long-term storage) and that working cultures are not subcultured excessively.

e Possible Cause 3: Inaccurate colistin concentration.

o Solution: Verify the preparation of the colistin stock solution and the serial dilutions. Use
freshly prepared solutions for each test run. Ensure the correct form, colistin sulfate, is
being used.

e Possible Cause 4: Issues with the testing medium.

o Solution: Use cation-adjusted Mueller-Hinton broth (CAMHB) as recommended. The
concentration of divalent cations (Ca2* and Mg?*) can significantly impact colistin activity.
Prepare the medium according to the manufacturer's instructions and verify the pH.

e Possible Cause 5: Incorrect inoculum density.

o Solution: Ensure the bacterial inoculum is standardized to a 0.5 McFarland turbidity
standard and then diluted to achieve the final target concentration of approximately 5 x 10°
CFU/mL in the wells. Perform colony counts to verify the inoculum density.[5]

Issue 2: Inconsistent or difficult-to-read MIC endpoints.
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o Possible Cause 1: "Skipped wells" phenomenon.

o Solution: This can occur with some isolates. The MIC should be read as the lowest
concentration that completely inhibits visible growth, ignoring any growth in higher
concentration wells.

» Possible Cause 2: Binding of colistin to plastic.

o Solution: Colistin is known to adhere to the surface of standard polystyrene microtiter
plates. While this is a known issue, the reference method accounts for this. Ensure that
untreated, plain polystyrene plates are used as recommended.[2]

e Possible Cause 3: Contamination.

o Solution: Aseptically perform all procedures. Include a sterility control well (broth only) and
a growth control well (broth and inoculum, no antibiotic) for each isolate to check for
contamination and ensure the organism is viable.[5]

Issue 3: Discrepancies between BMD results and results from automated systems.
e Possible Cause: Limitations of automated systems.

o Solution: Automated susceptibility testing systems may have variable performance in
detecting colistin susceptibility and can have high error rates.[5][6] EUCAST does not
evaluate semi-automated systems and advises users to scrutinize the manufacturer's
validation data.[12] If there is a discrepancy, the BMD result should be considered the

definitive result.

Experimental Protocols
Broth Microdilution (BMD) for Colistin Susceptibility
Testing

This protocol is based on CLSI and EUCAST recommendations.

1. Media and Reagent Preparation:
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Medium: Prepare cation-adjusted Mueller-Hinton broth (CAMHB) according to the
manufacturer's instructions. The final pH should be 7.3 £ 0.1 at 25°C. The broth should be
supplemented to a final concentration of 20-25 mg/L Ca2* and 10-12.5 mg/L Mg2*.[11]

Colistin Stock Solution: Prepare a stock solution of colistin sulfate in sterile deionized water.
Store the stock solution at -20°C or lower.

Working Solutions: On the day of the test, prepare serial two-fold dilutions of the colistin
stock solution in CAMHB to achieve the desired final concentrations in the microtiter plate
(e.g., 0.125 to 64 pg/mL).[5]

. Inoculum Preparation:

From a fresh (18-24 hour) non-selective agar plate, pick 3-5 well-isolated colonies of the test
organism.

Suspend the colonies in sterile saline or distilled water.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2
x 108 CFU/mL).

Within 15 minutes of preparation, dilute this suspension 1:100 in CAMHB. This will result in
an inoculum density of approximately 1 x 106 CFU/mL.[3]

. Microtiter Plate Inoculation:
Use standard, untreated 96-well polystyrene microtiter plates.
Dispense 100 uL of the appropriate colistin working solution into each well of a single row.

Dispense 100 pL of the diluted bacterial suspension into each well containing the colistin
dilutions. This will result in a final inoculum concentration of approximately 5 x 10> CFU/mL
and the desired final colistin concentrations.

Include a growth control well (100 uL of CAMHB + 100 pL of inoculum) and a sterility control
well (200 pL of CAMHB) for each isolate.

. Incubation:
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» Seal the microtiter plates.

e Incubate at 35 + 1°C in ambient air for 16-20 hours.[2][5]

5. Reading and Interpretation of Results:

 Visually inspect the wells for growth (turbidity or a pellet at the bottom of the well).

e The MIC is the lowest concentration of colistin that completely inhibits visible bacterial
growth.

o Compare the MIC value to the established clinical breakpoints to determine if the isolate is
susceptible, intermediate, or resistant.

Visualizations

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.ecdc.europa.eu/sites/default/files/documents/carbapenem-colistin-resistant-enterobacteriaceae-laboratory-manual.pdf
https://cdn.fortunejournals.com/articles/colistin-susceptibility-testing-by-reference-broth-microdilution.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8101698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Troubleshooting & Optimization

Check Availability & Pricing

Preparation

Prepare Cation-Adjusted

Mueller-Hinton Broth (CAMHB)

Testing Analysis
Prepare Colistin Sulfate Dispense Colistin Dilutions Inoculate Plate with Incubate at 35°C Visually Read MIC Interpret Results using
Serial Dilutions into 96-well Plate Bacterial Suspension for 16-20 hours (Lowest concentration with no growth) Clinical Breakpoints

Prepare 0.5 McFarland
Bacterial Suspension

/ /Kriﬁcation St&?\ \

Verify QC Strain Verify Colistin Solution Verify Medium Verify Inoculum Density
(Identity, Purity, Storage) (Sulfate form, Concentration) (CAMHB, pH, Cations) (McFarland, Colony Count)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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